2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)quinolin-8-yl]oxy-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C29H28FN3O2/c30-24-9-5-10-25(19-24)31-28(34)20-35-26-11-4-8-23-12-13-27(32-29(23)26)33-16-14-22(15-17-33)18-21-6-2-1-3-7-21/h1-13,19,22H,14-18,20H2,(H,31,34)
• InChI Key: WJDKIKJFMUERCL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C3=NC4=C(C=CC=C4OCC(=O)NC5=CC(=CC=C5)F)C=C3
• Molecular Formula: C29H28FN3O2
• Molecular Weight: 469.5 g/mol

Description

2-((2-(4-benzylpiperidin-1-yl)quinolin-8-yl)oxy)-N-(3-fluorophenyl)acetamide is a chemical compound that has been extensively researched for its potential use in the treatment of various diseases. This compound is also known as BQCA and belongs to the class of quinoline derivatives. BQCA has shown promising results in preclinical studies and is currently being investigated for its therapeutic potential in several diseases.

Scientific Research Applications

Chemical and Structural Properties

• Spatial Orientation in Anion Coordination

  Amide derivatives like N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide exhibit unique spatial orientations, impacting anion coordination. They form channel-like structures through weak interactions, indicating potential applications in molecular engineering and design (Kalita & Baruah, 2010).

• Synthesis and Luminescent Properties

  Aryl amide type ligands like N-(phenyl)-2-(quinolin-8-yloxy)acetamide have been synthesized, displaying luminescent properties when forming lanthanide complexes. This suggests potential in developing new materials for optoelectronic applications (Wu et al., 2006).

• Chemosensor Development

  Compounds like 2-(N-(2-hydroxyethyl)-N-((pyridin-2-yl)methyl)amino)-N-(quinolin-8-yl)acetamide show potential as chemosensors for monitoring Zn2+ concentrations in biological and aqueous samples, highlighting applications in environmental monitoring and biomedical research (Park et al., 2015).

• Crystal Structure Studies

  The study of crystal structures of amide-containing isoquinoline derivatives provides insights into their chemical interactions and potential applications in crystal engineering and pharmaceutical formulation (Karmakar et al., 2007).

• Interaction with Amino and Carboxylic Acids

  Quinoline derivatives with amide bonds show varying interactions with amino acids and carboxylic acids, suggesting possible uses in the development of new receptors or sensors (Kalita et al., 2011).

Synthesis and Antimicrobial Activity

• Antimicrobial Studies

  Novel derivatives like those synthesized from 8-hydroxyquinoline exhibit antimicrobial activities, indicating potential for developing new antimicrobial agents (Yurttaş et al., 2020).

• Synthesis of Novel Compounds

  The synthesis of new compounds like α-(acyloxy)-α-(quinolin-4-yl)acetamides through three-component reactions demonstrates the potential for creating new pharmaceuticals and research chemicals (Taran et al., 2014).

Applications in Disease Research and Treatment

• Anti-Tuberculosis Activity

  Quinoline derivatives like 2-(quinolin-4-yloxy)acetamides have shown activity against Mycobacterium tuberculosis, including drug-resistant strains, highlighting their potential in tuberculosis treatment (Pissinate et al., 2016).

• Anti-Breast Cancer Activity

  Quinoline derivatives exhibit activity against breast cancer cell lines, suggesting their potential use in cancer therapy (Ghorab & Alsaid, 2015).

Sensor Development and Analytical Applications

• Fluorescent Sensor for Metal Ions

  Compounds like N-(quinolin-8-yl)-2-(quinolin-8-yloxy)acetamide are effective as fluorescent sensors for detecting metal ions like Cd2+ and Zn2+, useful in environmental and biological analysis (Zhou et al., 2012).

• Ratiometric Fluorescence Sensor for Zn2+

  The novel sensor 2-(2-(2-hydroxybenzoyl)hydrazinyl)-N-(quinolin-8-yl)acetamide shows high selectivity and sensitivity for Zn2+, indicating its potential in analytical chemistry and biomedical diagnostics (Gu et al., 2014).